Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| Catalog No. | Product Name | CAS No. | Price |
|---|---|---|---|
| VC027301 | 4-Mercaptobenzoic Acid, Technical Grade | 1074-36-8 | Inquiry |
| VC027171 | N-Glycolyl Neuraminic Acid | 1113-83-3 | Inquiry |
| VC027163 | D-Glucal | 13265-84-4 | Inquiry |
| VC027197 | 3-(4-Hydroxyphenyl)propionitrile | 17362-17-3 | Inquiry |
| VC027159 | D-Galactosamine, Hydrochloride | 1772-03-8 | Inquiry |
| VC027315 | O-2-(Methanethiosulfonate)ethyl-N-(N,N-dimethylaminoethyl)carbamate Hydrochloride | 187592-54-7 | Inquiry |
| VC027155 | D-Galactal | 21193-75-9 | Inquiry |
| VC027313 | 1,1-Methanediyl Bismethanethiosulfonate | 22418-52-6 | Inquiry |
| VC027191 | 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine | 24521-76-4 | Inquiry |
| VC027309 | 3-Mercaptopicolinic Acid Hydrochloride | 320386-54-7 | Inquiry |
| VC027179 | (E,E)-2,4-Heptadien-1-ol | 33467-79-7 | Inquiry |
| VC027177 | 1-Heptadecyl Bromide | 3508-00-7 | Inquiry |
| VC027181 | N,N’,N’’,N’’’,N’’’’,N’’’’’-Hexaacetylchitohexaose | 38854-46-5 | Inquiry |
| VC027305 | 4-Mercaptophenylacetic Acid | 39161-84-7 | Inquiry |
| VC027157 | D-Galactal Triacetate | 4098-06-0 | Inquiry |
| VC027297 | 3-Mercaptobenzoic Acid | 4869-59-4 | Inquiry |
| VC027189 | Nω-Hydroxy-L-arginine Monoacetate | 53598-01-9 | Inquiry |
| VC027153 | D,L-Gabaculine, Hydrochloride | 59556-17-1 | Inquiry |
| VC027169 | β-D-Glucose Pentaacetate | 604-69-3 | Inquiry |
| VC027303 | 3-Mercaptophenylacetic Acid, 90per cent | 63271-86-3 | Inquiry |
| VC027187 | Hydroxyguanidine Sulfate | 6345-29-5 | Inquiry |
| VC027307 | 4-Mercaptophenylpropionic Acid | 63545-55-1 | Inquiry |
| VC027295 | (S)-Mephenytoin | 70989-04-7 | Inquiry |
| VC027311 | 1-(2-Mesitylenesulfonyl)-3-nitro-1H-1,2,4-triazole | 74257-00-4 | Inquiry |
| VC027165 | β-D-Glucosamine Pentaacetate | 7772-79-4 | Inquiry |
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